Bzl-phe-ome hcl

Specification

• CAS No.: 7703-09-5
• Molecular Formula: C17H20ClNO2
• Molecular Weight: 269,35*36,46 g/mole
• IUPAC Name: methyl (2S)-2-(benzylamino)-3-phenylpropanoate;hydrochloride
• Standard InChI: InChI=1S/C17H19NO2.ClH/c1-20-17(19)16(12-14-8-4-2-5-9-14)18-13-15-10-6-3-7-11-15;/h2-11,16,18H,12-13H2,1H3;1H/t16-;/m0./s1
• Standard InChI Key: FKTZZMDPUTVSOH-NTISSMGPSA-N
• SMILES: COC(=O)C(CC1=CC=CC=C1)NCC2=CC=CC=C2.Cl
• Canonical SMILES: COC(=O)C(CC1=CC=CC=C1)NCC2=CC=CC=C2.Cl

Introduction

Bzl-phe-ome HCl, or benzyl-L-phenylalanine methyl ester hydrochloride, is a compound used extensively in peptide synthesis and pharmaceutical research. It serves as a crucial building block in the synthesis of various peptides, which are essential in drug development and biochemistry. This article aims to provide a comprehensive overview of Bzl-phe-ome HCl, including its chemical properties, applications, and research findings.

Chemical Data Table

Property	Value
Molecular Formula	C18H22ClNO2
Molecular Weight	319.83 g/mol
CAS Number	Not specified
Storage Conditions	Inert atmosphere, room temperature

Applications of Bzl-phe-ome HCl

Bzl-phe-ome HCl is utilized in several key areas:

• Peptide Synthesis: It acts as a key building block for synthesizing peptides, which are vital in drug development and biochemistry.

• Drug Formulation: The compound is used in the formulation of pharmaceutical products to enhance the stability and bioavailability of active ingredients.

• Neuroscience Research: It is employed in studies related to neurotransmitter activity, aiding in the understanding of brain functions and potential treatments for neurological disorders.

• Chiral Catalysis: Bzl-phe-ome HCl plays a role in asymmetric synthesis, providing a chiral environment necessary for producing enantiomerically pure compounds.

• Cosmetic Applications: The compound is explored for use in cosmetic formulations, contributing to skin conditioning and enhancing product efficacy.

Research Applications Table

Application Area	Description
Peptide Synthesis	Building block for peptide synthesis
Drug Formulation	Enhances stability and bioavailability of pharmaceuticals
Neuroscience Research	Studies neurotransmitter activity and neurological disorders
Chiral Catalysis	Provides a chiral environment for asymmetric synthesis
Cosmetic Applications	Contributes to skin conditioning and product efficacy